Cas no 498558-49-9 (2-Hexanone, 6-pyrazinyl-)

• Product Name: 2-Hexanone, 6-pyrazinyl-
• CAS No: 498558-49-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1537035
• Update Time: 2024-08-24

2-Hexanone, 6-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 6-pyrazinyl-
• 2-Hexanone, 6-(2-pyrazinyl)-

• Inchi： 1S/C10H14N2O/c1-9(13)4-2-3-5-10-8-11-6-7-12-10/h6-8H,2-5H2,1H3
• InChI Key： QVDXASFGSUYNPH-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCC1=NC=CN=C1

Computed Properties

• Exact Mass: 178.11072

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±32.0 °C(Predicted)
• PSA: 42.85
• pka: 1.57±0.10(Predicted)